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Compound of Interest

Compound Name: Eniporide

Cat. No.: B1671292

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and maintaining regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of Eniporide, a potent Na+/H+ exchange inhibitor.

Chemical and Physical Properties of Eniporide

Understanding the properties of Eniporide is the first step in its safe management. The
following table summarizes key data for this compound.

Property Value

Molecular Formula C14H16N4O3S[1]

Molecular Weight 320.37 g/mol [1]

CAS Number 176644-21-6[2]

Appearance Crystalline Solid (presumed)

Soluble in DMSO, PEG300, Tween80, Saline,

Solubility )
Corn Oil, PBS[3]

Procedural Guidance for Eniporide Disposal
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Given that specific disposal instructions for Eniporide are not readily available in provided
safety data sheets[2], general best practices for the disposal of research-grade chemical waste
must be strictly followed. The following step-by-step process ensures safety and compliance.

Step 1: Consult Institutional and Local Guidelines

Before initiating any disposal procedure, the first and most critical step is to consult your
institution's Environmental Health and Safety (EHS) office. Waste disposal regulations are
location-specific and your EHS office will provide definitive guidance based on local, state, and
federal laws.

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate personal protective equipment when handling Eniporide waste. This
includes:

o Safety goggles or glasses

o Chemical-resistant gloves

e Alab coat

Step 3: Waste Segregation and Collection

e Do Not Dispose Down the Drain: Eniporide should not be disposed of down the sanitary
sewer.

o Solid Waste: Collect solid Eniporide waste, including contaminated items such as gloves,
weighing paper, and pipette tips, in a designated, properly labeled hazardous waste
container.

» Liquid Waste: Solutions containing Eniporide should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your EHS office.

Step 4: Labeling of Waste Containers

Properly label all waste containers with the following information:
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The words "Hazardous Waste"

The full chemical name: "Eniporide"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact
Step 5: Storage of Chemical Waste

Store the sealed and labeled waste containers in a designated satellite accumulation area
(SAA) within your laboratory. This area should be secure and away from general laboratory
traffic.

Step 6: Arrange for Waste Pickup

Once the waste container is full or ready for disposal, contact your institution's EHS office to
arrange for a scheduled pickup.

Logical Workflow for Eniporide Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Eniporide.
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Caption: Workflow for the safe disposal of Eniporide waste.
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By adhering to these procedures and consulting with your local EHS professionals, you can
ensure the safe and compliant disposal of Eniporide, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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